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Compound of Interest

Compound Name: JS-8

cat. No.: B1192976

Technical Guide: JS-8

To: Researchers, Scientists, and Drug Development Professionals
Subject: Technical Data Sheet for JS-8

This document provides a summary of the available technical information for the chemical
entity designated as JS-8. Despite a comprehensive search of scientific literature and chemical
databases, detailed experimental protocols and specific signaling pathway information for a
compound with this designation are not publicly available at this time. The information
presented herein is based on data from chemical suppliers.

Chemical and Physical Properties

A specific CAS number for JS-8 is not currently available in public databases.[1] The following
table summarizes the key quantitative data that has been identified for this compound.
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Property Value Source
Molecular Weight 481.55 g/mol [1]
Chemical Formula C29H27N304 [1]
Exact Mass 481.2002 [1]

] C: 72.33%,; H: 5.65%; N:
Elemental Analysis [1]
8.73%; O: 13.29%

2-(Benzo[d][1][2]dioxol-5-yI)-1-
(3-(2-(benzyloxy)phenyl)-2-
methyl-6,7-

IUPAC Name _ [1]
dihydropyrazolo[1,5-
apyrimidin-4(5H)-yl)ethan-1-

one

Experimental Protocols

A thorough search of peer-reviewed scientific literature and other technical resources did not
yield any specific experimental protocols for the synthesis, purification, or biological application
of JS-8.

Signaling Pathways

There is no available information in the public domain detailing the mechanism of action or any
associated signaling pathways for JS-8. Consequently, a diagram for a signaling pathway, as
requested, cannot be generated at this time.

Summary and Limitations

The information available for the compound designated as JS-8 is limited to basic chemical
properties provided by a commercial supplier. No CAS number has been assigned to this
molecule, and there is a lack of published scientific literature detailing its biological activity,
mechanism of action, or any experimental procedures. Therefore, an in-depth technical guide
that includes experimental protocols and signaling pathways cannot be provided. Researchers
interested in this molecule should proceed with caution and may need to conduct foundational
research to characterize its properties and biological effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth
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